Cas no 1909325-69-4 (5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-amine hydrochloride)

• Product Name: 5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-amine hydrochloride
• CAS No: 1909325-69-4
• MF: C₆H₁₂ClN₅
• MW: 189.645978927612
• MDL: MFCD29762873
• CID: 4629155
• PubChem ID: 121553615
• Update Time: 2025-10-29

5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H,9H-[1,2,3,4]tetrazolo[1,5-a]azepin-7-amine hydrochloride
• Z2372280462
• 6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepin-7-amine;hydrochloride
• 5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-amine hydrochloride

• MDL： MFCD29762873
• Inchi： 1S/C6H11N5.ClH/c7-5-1-2-6-8-9-10-11(6)4-3-5;/h5H,1-4,7H2;1H
• InChI Key： YNHWMEJDDKLCFK-UHFFFAOYSA-N
• SMILES： Cl.N12C(CCC(CC1)N)=NN=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 139
• Topological Polar Surface Area: 69.6

Additional information on 5H,6H,7H,8H,9H-1,2,3,4tetrazolo1,5-aazepin-7-amine hydrochloride

5H,6H,7H,8H,9H-1,2,3,4-Tetrazolo[1,5-a]azepin-7-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1909325-69-4, known as 5H,6H,7H,8H,9H-1,2,3,4-tetrazolo[1,5-a]azepin-7-amine hydrochloride, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrazoloazepines, which are heterocyclic compounds with a unique fused ring system. The tetrazolo[1,5-a]azepine core is a bicyclic structure consisting of a tetrazole ring fused to an azepine ring. The presence of the hydrochloride salt indicates that this compound is typically used in its protonated form.

Recent studies have highlighted the potential of tetrazolo[1,5-a]azepine derivatives as promising candidates for various applications in drug discovery. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under physiological conditions. This makes it an ideal candidate for exploring its pharmacokinetic properties and bioavailability.

The synthesis of 5H,6H,7H,8H,9H-1,2,3,4-tetrazolo[1,5-a]azepin-7-amine hydrochloride involves a multi-step process that typically begins with the preparation of the tetrazole precursor. Researchers have optimized various synthetic routes to improve the yield and purity of this compound. For instance, recent advancements in microwave-assisted synthesis have enabled faster reaction times and higher yields compared to traditional methods.

One of the most intriguing aspects of this compound is its potential as a neuroprotective agent. Studies have shown that tetrazolo[1,a]azepine derivatives exhibit significant antioxidant activity and can scavenge free radicals effectively. This property makes them promising candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties,5H,tetrazolo[1,a]azepin-7-amme hydrochloride has also been investigated for its anti-inflammatory effects. Research conducted in 2023 demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical studies indicate that it has moderate bioavailability following oral administration and exhibits a relatively long half-life due to its lipophilic nature. These properties are advantageous for developing sustained-release formulations.

Furthermore,tetrazolo[1,a]azepine derivatives have shown promise as anticancer agents in recent studies. Research published in 2023 revealed that certain analogs can induce apoptosis in cancer cells by targeting key signaling pathways such as the PI3K/AKT/mTOR pathway.

In conclusion,5H,tetrazolo[1,a]azepin-7-amme hydrochloride is a versatile compound with a wide range of potential applications in drug development. Its unique chemical structure,tailored synthetic methods,and promising biological activities make it an exciting area of research for scientists across various disciplines.